Cas no 25747-40-4 (2-Butenoic acid,4-amino-)

• Product Name: 2-Butenoic acid,4-amino-
• CAS No: 25747-40-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 264931
• PubChem ID: 5310987
• Update Time: 2025-04-19

2-Butenoic acid,4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-amino-
• Tox21_501145
• Tox21_110902_1
• Tox21_110902
• DTXCID6025648
• Spectrum5_001675
• CHEMBL33086
• NCGC00024485-07
• SPECTRUM1502123
• AT40253
• (E)-4-aminobut-2-enoic acid
• NCGC00024485-04
• BDBM50087271
• Lopac0_001145
• NCGC00024485-02
• NCGC00024485-08
• 2-Butenoic acid, 4-amino-
• HY-100800
• 38090-53-8
• NCGC00261830-01
• EN300-1448586
• EN300-188085
• SR-01000075646
• BPBio1_000683
• 4 Aminocrotonic Acid
• CCG-39246
• trans-4-Aminocrotonic acid
• 4-trans-Aminocrotonic acid
• DTXSID8045648
• SR-01000075646-1
• (E)-4-Amino-2-butenoic acid
• (2E)-4-AMINOBUT-2-ENOIC ACID
• NCGC00024485-03
• BSPBio_002528
• PDSP1_000613
• AKOS022632601
• T 1694
• TACA
• S2R6R1I2MP
• NCGC00024485-05
• (E)-4-amino-but-2-enoic acid
• NCGC00024485-06
• 2-Butenoic acid, 4-amino-, (2E)-
• UNII-S2R6R1I2MP
• LP01145
• TRANS-4-AMINOCROTONICACID
• HMS3263F11
• NCGC00024485-11
• CS-0020447
• SCHEMBL232135
• 4-aminocrotonic acid
• MS-22730
• Biomol-NT_000233
• EU-0101145
• SCHEMBL489325
• SDCCGSBI-0051112.P002
• 4-Amino-but-2-enoic acid
• 4-aminobut-2-enoic acid
• PDSP2_000610
• CAS-38090-53-8
• t-4-AMINOCROTONIC ACID (TACA)
• (E)-4-Amino-but-2-enoic acid (TACA)
• SR-01000075646-3
• 25747-40-4
• TACA; trans-4-Amino-2-butenoic Acid, trans-4-Aminocrotonic Acid; (E)-4-Amino-2-butenoic Acid; (2E)-4-Amino-2-butenoic Acid;
• DA-78157

• Inchi： 1S/C4H7NO2/c5-3-1-2-4(6)7/h1-2H,3,5H2,(H,6,7)/b2-1+
• InChI Key： FMKJUUQOYOHLTF-OWOJBTEDSA-N
• SMILES： OC(/C=C/CN)=O

Computed Properties

• Exact Mass: 101.048
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -3.2

Experimental Properties

• Color/Form: White solid
• Density: 1.169
• Boiling Point: 300.4°Cat760mmHg
• Flash Point: 135.5°C
• Refractive Index: 1.507

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids